Cas no 2227747-54-6 ((3R)-3-hydroxy-3-(2,4,6-trimethylphenyl)propanoic acid)

• Product Name: (3R)-3-hydroxy-3-(2,4,6-trimethylphenyl)propanoic acid
• CAS No: 2227747-54-6
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5569668
• PubChem ID: 94425303
• Update Time: 2025-06-08

(3R)-3-hydroxy-3-(2,4,6-trimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1825236
• (3R)-3-hydroxy-3-(2,4,6-trimethylphenyl)propanoic acid
• 2227747-54-6

• Inchi： 1S/C12H16O3/c1-7-4-8(2)12(9(3)5-7)10(13)6-11(14)15/h4-5,10,13H,6H2,1-3H3,(H,14,15)/t10-/m1/s1
• InChI Key： YFCBSPPNJLYOEC-SNVBAGLBSA-N
• SMILES： O[C@H](CC(=O)O)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Additional information on (3R)-3-hydroxy-3-(2,4,6-trimethylphenyl)propanoic acid

Introduction to (3R)-3-hydroxy-3-(2,4,6-trimethylphenyl)propanoic Acid (CAS No. 2227747-54-6)

(3R)-3-hydroxy-3-(2,4,6-trimethylphenyl)propanoic acid, identified by its CAS number 2227747-54-6, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, holds promise in various applications, particularly in the development of innovative therapeutic agents and biochemical studies.

The molecular structure of (3R)-3-hydroxy-3-(2,4,6-trimethylphenyl)propanoic acid consists of a propanoic acid backbone substituted with a 2,4,6-trimethylphenyl group at the third carbon position. The presence of the hydroxyl group at the same position introduces chiral centers, making this compound an interesting subject for stereochemical studies and enantioselective synthesis. The trimethylphenyl group enhances the lipophilicity and stability of the molecule, which are critical factors in drug design and bioavailability.

In recent years, there has been a growing interest in exploring the pharmacological potential of structurally diverse organic compounds. The (3R)-3-hydroxy-3-(2,4,6-trimethylphenyl)propanoic acid has been studied for its potential role in modulating various biological pathways. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and metabolic disorders. These findings align with the broader trend in drug discovery towards identifying novel molecules that can interact selectively with biological targets.

The synthesis of (3R)-3-hydroxy-3-(2,4,6-trimethylphenyl)propanoic acid presents unique challenges due to its chiral center and the complexity of the aromatic substituent. Advanced synthetic methodologies, such as asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high enantiomeric purity. These techniques not only enhance the yield but also ensure that the final product meets the stringent requirements for pharmaceutical applications. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for further research.

One of the most compelling aspects of (3R)-3-hydroxy-3-(2,4,6-trimethylphenyl)propanoic acid is its potential as a building block for more complex drug candidates. Its structural features make it a versatile intermediate that can be modified to create derivatives with enhanced pharmacological properties. For instance, appending additional functional groups or conjugating it with other bioactive molecules could lead to novel therapeutic agents targeting specific diseases. This flexibility underscores the importance of having well-characterized compounds like this one in drug discovery pipelines.

The biocompatibility and safety profile of (3R)-3-hydroxy-3-(2,4,6-trimethylphenyl)propanoic acid are also areas of active investigation. In vitro studies have demonstrated its low toxicity and minimal immunogenicity, suggesting that it may be suitable for use in human trials. However, further preclinical studies are necessary to fully understand its pharmacokinetic behavior and potential side effects. Collaborative efforts between synthetic chemists and biomedical researchers are essential to bridge these gaps and bring this compound closer to clinical application.

The role of computational chemistry in optimizing the properties of (3R)-3-hydroxy-3-(2,4,6-trimethylphenyl)propanoic acid cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and interactions with biological targets. These predictions help guide experimental design and reduce the time required for hit identification. By integrating computational methods with traditional wet chemistry approaches, researchers can accelerate the discovery process and identify promising candidates more efficiently.

The future prospects for (3R)-3-hydroxy-3-(2,4,6-trimethylphenyl)propanoic acid are vast and exciting. As our understanding of biological systems continues to evolve, new therapeutic targets will emerge that may benefit from compounds like this one. Additionally, advancements in synthetic chemistry and biotechnology will likely enable more efficient production methods and novel applications. It is an exciting time for researchers working in this field.